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Compound of Interest

4-Chloro-3-methylbenzenesulfonyl
Compound Name:

chloride
CAS No.: 6291-02-7
Cat. No.: B1296247

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 4-Chloro-
3-methylbenzenesulfonyl chloride. The information is presented to support research and
development activities where this compound is utilized.

Core Physical Properties

The fundamental physical characteristics of 4-Chloro-3-methylbenzenesulfonyl chloride
(CAS No. 6291-02-7) are summarized in the table below. It is important to note that while some
physical properties are well-documented, specific experimental data for melting point and a
detailed solubility profile are not readily available in the public domain.
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Property Value

Molecular Formula C7HeCl202S][1]
Molecular Weight 225.09 g/mol [1]
Melting Point Data not available
Boiling Point 297.5 °C at 760 mmHg
Density 1.458 g/cm3

- Expected to be insoluble in water and soluble in
Solubility ]
common organic solvents.

Experimental Protocols

The following sections detail the standard experimental methodologies for determining the key
physical properties of a solid organic compound like 4-Chloro-3-methylbenzenesulfonyl
chloride.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. It is a crucial indicator of purity.

Methodology:

o Sample Preparation: A small amount of the finely powdered, dry sample is packed into a
capillary tube, which is sealed at one end.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a
calibrated thermometer.

o Heating: The sample is heated at a slow, controlled rate.

o Observation: The temperature at which the substance begins to melt and the temperature at
which it becomes completely liquid are recorded. This range is the melting point. A narrow
melting range is indicative of a pure compound.

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.scbt.com/p/4-chloro-3-methylbenzenesulfonyl-chloride-6291-02-7
https://www.scbt.com/p/4-chloro-3-methylbenzenesulfonyl-chloride-6291-02-7
https://www.benchchem.com/product/b1296247/docs?utm_src=pdf-body#technical-guide-physical-properties-of-4-chloro-3-methylbenzenesulfonyl-chloride
https://www.benchchem.com/product/b1296247/docs?utm_src=pdf-body#technical-guide-physical-properties-of-4-chloro-3-methylbenzenesulfonyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296247?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology:

Sample Preparation: A small quantity of the liquid is placed in a small test tube or fusion
tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed in an inverted position
within the test tube containing the liquid.

Heating: The apparatus is heated gently in a heating bath.

Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the
inverted capillary tube. The heat source is then removed.

Measurement: The temperature at which the liquid just begins to enter the capillary tube is
recorded as the boiling point.

Density Determination

Density is the mass of a substance per unit volume. For a solid, this can be determined by the

displacement method.

Methodology:

Mass Measurement: The mass of a sample of the solid is accurately measured using an
analytical balance.

Volume Measurement by Displacement: A graduated cylinder is partially filled with a liquid in
which the solid is insoluble. The initial volume of the liquid is recorded.

The weighed solid is then carefully submerged in the liquid in the graduated cylinder.

The new volume of the liquid is recorded. The difference between the final and initial
volumes gives the volume of the solid.
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o Calculation: The density is calculated by dividing the mass of the solid by its determined
volume.

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called a solute to
dissolve in a solid, liquid, or gaseous solvent.

Methodology:

» Solvent Selection: A range of common laboratory solvents (e.g., water, ethanol, acetone,
toluene, hexane) are selected.

o Sample Preparation: A small, measured amount of the solid is placed into a series of test
tubes.

e Solvent Addition: A measured volume of a solvent is added to one of the test tubes.
¢ Mixing: The mixture is agitated or stirred thoroughly for a set period.

o Observation: The mixture is observed to determine if the solid has completely dissolved. If it
has, it is deemed soluble in that solvent. If not, it is insoluble or partially soluble. This process
is repeated for each selected solvent.

Visualized Experimental Workflow

The following diagram illustrates a typical workflow for the experimental determination of a
compound's melting point.

Click to download full resolution via product page
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Caption: Workflow for Melting Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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